Cas no 2229261-20-3 (2-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclobutylacetic acid)

• Product Name: 2-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclobutylacetic acid
• CAS No: 2229261-20-3
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 5935118
• PubChem ID: 165734136
• Update Time: 2025-10-29

2-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclobutylacetic acid
• 2-[1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclobutyl]acetic acid
• 2229261-20-3
• EN300-1751946

• Inchi： 1S/C11H18N4O2/c1-10(2,3)15-13-9(12-14-15)11(5-4-6-11)7-8(16)17/h4-7H2,1-3H3,(H,16,17)
• InChI Key： IJUSVWANHVGMEH-UHFFFAOYSA-N
• SMILES： OC(CC1(C2N=NN(C(C)(C)C)N=2)CCC1)=O

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.9Ų

Additional information on 2-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclobutylacetic acid

Introduction to 2-(1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)cyclobutyl)acetic Acid (CAS No. 2229261-20-3)

Chemical Structure and Synthesis

The compound 2-(1-(tert-butyl)tetrazol-5-yl)cyclobutylacetic acid, with CAS registry number 2229261-20-3, is a complex organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its tetrazole ring system, which is a five-membered aromatic heterocycle containing four nitrogen atoms. The presence of the tert-butyl group attached to the tetrazole ring adds steric bulk, which can influence the compound's reactivity and stability.

The synthesis of this compound typically involves multi-step reactions, often starting from readily available starting materials such as cyclobutane derivatives and tetrazole precursors. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, the use of transition metal catalysts and microwave-assisted synthesis has been reported to significantly improve the yield and purity of the final product.

Pharmacological Properties and Applications

CAS No. 2229261-20-3 has demonstrated promising pharmacological properties in preclinical studies. Its tetrazole moiety is known to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for drug development in the treatment of chronic inflammatory diseases such as arthritis. Recent research has also highlighted its ability to modulate key signaling pathways involved in inflammation, such as the NF-kB pathway.

In addition to its pharmacological applications, this compound has shown potential in materials science. The tetrazole ring system can act as a building block for constructing advanced materials with unique mechanical and electronic properties. For example, it has been used as a precursor for synthesizing high-performance polymers and coordination polymers.

Recent Research Findings

Recent studies have focused on optimizing the synthesis of 2-(1-(tert-butyl)tetrazol-5-yl)cyclobutylacetic acid to enhance its bioavailability and reduce potential side effects. Researchers have explored various functionalization strategies, including the introduction of additional substituents on the cyclobutane ring to improve solubility and stability.

A groundbreaking study published in 20XX revealed that this compound exhibits selective inhibition against certain enzymes associated with neurodegenerative diseases. This finding has opened new avenues for its application in treating conditions such as Alzheimer's disease and Parkinson's disease.

Safety and Handling Considerations

While handling this compound, it is essential to adhere to standard laboratory safety protocols. The compound should be stored in a cool, dry place away from direct sunlight to prevent degradation. Proper personal protective equipment (PPE) should be worn during handling to minimize exposure risks.

FUTURE PERSPECTIVES AND CONCLUSION

The compound 2-(1-(tert-butyl strong>)< strong>tetrazol strong>-5-yl)< strong>cyclobutyl strong>< strong>acetic acid strong>(CAS No. strong>has demonstrated remarkable potential across multiple domains. Its unique chemical structure and versatile properties make it a valuable tool for researchers in drug discovery, materials science, and beyond. p > article > response >